Cas no 2034289-59-1 (N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide)

• Product Name: N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide
• CAS No: 2034289-59-1
• MF: C₂₁H₁₆N₄O₂S
• MW: 388.442342758179
• CID: 6615017
• PubChem ID: 121017076
• Update Time: 2025-06-19

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS026688794
• F6469-0690
• N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide
• 2-hydroxy-N-(2-{2H,3H-imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)quinoline-4-carboxamide
• 2034289-59-1
• N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-2-oxo-1H-quinoline-4-carboxamide

• Inchi： 1S/C21H16N4O2S/c26-19-11-15(13-5-1-3-7-16(13)22-19)20(27)23-17-8-4-2-6-14(17)18-12-25-9-10-28-21(25)24-18/h1-8,11-12H,9-10H2,(H,22,26)(H,23,27)
• InChI Key： APSVBMWBENZILH-UHFFFAOYSA-N
• SMILES： S1CCN2C=C(C3=CC=CC=C3NC(C3=CC(NC4C=CC=CC3=4)=O)=O)N=C12

Computed Properties

• Exact Mass: 388.09939694g/mol
• Monoisotopic Mass: 388.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 101Ų

Additional information on N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide

Professional Introduction to N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide (CAS No. 2034289-59-1)

N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide, identified by its CAS number 2034289-59-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving inflammation, cancer, and neurodegenerative diseases. The unique structural framework of this molecule, characterized by the presence of both imidazo[2,1-b]thiazole and quinoline moieties, positions it as a promising candidate for further exploration in drug discovery and development.

The imidazo[2,1-b]thiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. Specifically, the 6-position of the thiazole ring in 2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl group provides a versatile platform for further functionalization, enabling the design of molecules with enhanced binding affinity and selectivity. This feature has been exploited in several recent studies to develop novel inhibitors targeting enzymes such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). The quinoline moiety, on the other hand, is renowned for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The combination of these two heterocyclic systems in N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide suggests a multifaceted pharmacological profile that warrants thorough investigation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that can modulate the activity of protein kinases involved in cancer progression. Protein kinases are critical enzymes that regulate a wide array of cellular processes, including cell proliferation, differentiation, and survival. Dysregulation of these kinases is often observed in various forms of cancer, making them attractive targets for therapeutic intervention. The compound N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide has been identified as a potential kinase inhibitor due to its structural features that can interact with the ATP-binding pockets of these enzymes. Preliminary computational studies have suggested that this molecule may exhibit inhibitory activity against several kinases implicated in oncogenesis.

The hydroxyl group at the 2-position of the quinoline ring in N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide adds another layer of complexity to its pharmacological potential. Hydroxylated quinolines have been shown to exhibit enhanced solubility and bioavailability, which are critical factors for drug efficacy. Moreover, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, potentially improving binding affinity. This feature has been leveraged in the design of several kinase inhibitors that have advanced into clinical trials. The presence of this hydroxyl group in our compound may contribute to its ability to effectively interact with biological targets and modulate their activity.

The phenyl ring attached to the imidazo[2,1-b]thiazole moiety in N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide provides an additional site for functionalization and interaction with biological targets. Phenyl rings are common pharmacophores in drug design due to their ability to engage in π-stacking interactions and hydrophobic effects. These interactions can significantly enhance the binding affinity of small molecules to their targets. In addition, the phenyl ring can be further modified with various substituents to fine-tune the pharmacological properties of the compound. This flexibility makes N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-2-hydroxyquinoline-4-carboxamide a valuable scaffold for developing novel therapeutic agents.

In recent years， there has been growing interest in developing inhibitors that target specific isoforms of protein kinases implicated in cancer and inflammation. For instance， Janus kinases (JAKs) have been identified as key players in signaling pathways that drive inflammation and immune responses. Inhibitors targeting JAKs have shown promise in treating autoimmune diseases and certain types of cancer. The compound N-(...)